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molecular formula C10H18O B1204629 2-Pentylcyclopentanone CAS No. 4819-67-4

2-Pentylcyclopentanone

Cat. No. B1204629
CAS RN: 4819-67-4
M. Wt: 154.25 g/mol
InChI Key: VNWOJVJCRAHBJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05081310

Procedure details

In a 100 ml-volume three-way-cocked eggplant type flask whose atmosphere had been displaced with nitrogen was charged 230 mg (0.14 mmole) of Ru2Cl4 ((+)-BINAP)2 (NEt3), and 5 g (32 mmole) of 2-pentylidenecyclopentanone and 50 ml of methanol were added thereto to form a solution. The solution was put in a 100 ml autoclave having been displaced with nitrogen and stirred at 50° C. under a hydrogen pressure of 90 kg/cm2 for 110 hours to conduct a hydrogenation reaction. The solvent was removed from the reaction mixture by distillation, and the residue was purified by silica gel column chromatography using a mixed solvent of diethyl ether and hexane (1:4 by volume) as an eluent to obtain 4.6 g (percent yield: 92%) of 2-pentylcyclopentanone.
Name
Ru2Cl4 ((+)-BINAP)2
Quantity
230 mg
Type
reactant
Reaction Step One
Name
2-pentylidenecyclopentanone
Quantity
5 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
2-pentylcyclopentanone
Yield
92%

Identifiers

REACTION_CXSMILES
CCN(CC)CC.[CH:8](=[C:13]1[CH2:17][CH2:16][CH2:15][C:14]1=[O:18])[CH2:9][CH2:10][CH2:11][CH3:12]>CO>[CH2:8]([CH:13]1[CH2:17][CH2:16][CH2:15][C:14]1=[O:18])[CH2:9][CH2:10][CH2:11][CH3:12]

Inputs

Step One
Name
Ru2Cl4 ((+)-BINAP)2
Quantity
230 mg
Type
reactant
Smiles
CCN(CC)CC
Name
2-pentylidenecyclopentanone
Quantity
5 g
Type
reactant
Smiles
C(CCCC)=C1C(CCC1)=O
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
stirred at 50° C. under a hydrogen pressure of 90 kg/cm2 for 110 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
to form a solution
CUSTOM
Type
CUSTOM
Details
a hydrogenation reaction
CUSTOM
Type
CUSTOM
Details
The solvent was removed from the reaction mixture by distillation
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 110 h
Name
2-pentylcyclopentanone
Type
product
Smiles
C(CCCC)C1C(CCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.6 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 93.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.